2-(1,3-dimethyl-2,4,6-trioxo-2,3,4,5,6,7-hexahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C17H18N4O5
• Molecular Weight: 358.3 g/mol
• IUPAC Name: 2-(1,3-dimethyl-2,4,6-trioxo-5,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H18N4O5/c1-20-14-13(16(24)21(2)17(20)25)11(15(23)19-14)8-12(22)18-9-4-6-10(26-3)7-5-9/h4-7,11H,8H2,1-3H3,(H,18,22)(H,19,23)
• InChI Key: FETOBAIVGXJKJT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(C(=O)N2)CC(=O)NC3=CC=C(C=C3)OC)C(=O)N(C1=O)C

Description

2-(1,3-DIMETHYL-2,4,6-TRIOXO-2,3,4,5,6,7-HEXAHYDRO-1H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-N~1~-(4-METHOXYPHENYL)ACETAMIDE is a complex organic compound known for its unique structure and potential applications in various scientific fields. This compound belongs to the class of pyrrolopyrimidines and is characterized by its intricate molecular framework, which includes multiple functional groups that contribute to its reactivity and versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-DIMETHYL-2,4,6-TRIOXO-2,3,4,5,6,7-HEXAHYDRO-1H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-N~1~-(4-METHOXYPHENYL)ACETAMIDE typically involves multi-step organic reactionsCommon reagents used in these reactions include various amines, acids, and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure high yield and purity of the final product, making it suitable for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions

2-(1,3-DIMETHYL-2,4,6-TRIOXO-2,3,4,5,6,7-HEXAHYDRO-1H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-N~1~-(4-METHOXYPHENYL)ACETAMIDE undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pH levels, and solvents to optimize the yield and selectivity of the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with additional functional groups, while reduction may produce simpler analogs with fewer functional groups .

Scientific Research Applications

2-(1,3-DIMETHYL-2,4,6-TRIOXO-2,3,4,5,6,7-HEXAHYDRO-1H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-N~1~-(4-METHOXYPHENYL)ACETAMIDE has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-(1,3-DIMETHYL-2,4,6-TRIOXO-2,3,4,5,6,7-HEXAHYDRO-1H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-N~1~-(4-METHOXYPHENYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-(1,3-DIMETHYL-2,4,6-TRIOXO-5,7-DIHYDROPYRROLO[2,3-D]PYRIMIDIN-5-YL)-N-(2-METHOXYPHENYL)ACETAMIDE: A closely related compound with similar structural features.

2-(1,3-DIMETHYL-2,4,6-TRIOXO-5,7-DIHYDROPYRROLO[2,3-D]PYRIMIDIN-5-YL)-N-[2-(5-METHOXY-1H-INDOL-3-YL)ETHYL]ACETAMIDE: Another analog with variations in the acetamide group.